1-[(3-chloro-4-methoxyphenyl)sulfonyl]-4-methylpiperidine

• IUPAC Name: 1-(3-chloro-4-methoxyphenyl)sulfonyl-4-methylpiperidine
• InChI: InChI=1S/C13H18ClNO3S/c1-10-5-7-15(8-6-10)19(16,17)11-3-4-13(18-2)12(14)9-11/h3-4,9-10H,5-8H2,1-2H3
• InChI Key: UVFUEEXIPJODHX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)OC)Cl
• Molecular Formula: C13H18ClNO3S
• Molecular Weight: 303.81 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "1-[(3-chloro-4-methoxyphenyl)sulfonyl]-4-methylpiperidine" involves multiple steps, including ring-opening, cyclization, substitution, and condensation reactions. For example, a related compound was synthesized through a series of reactions starting from specific precursors, demonstrating the complexity and precision required in the synthesis of such compounds (Wu et al., 2022).

Molecular Structure Analysis

The molecular structure of compounds similar to "this compound" has been elucidated using spectroscopic methods (1H NMR, 13C NMR, MS, and FT-IR) and X-ray crystallography. Density Functional Theory (DFT) calculations further confirm the structural properties, providing insights into the molecular geometry, electrostatic potential, and frontier molecular orbitals (Wu et al., 2022).

Chemical Reactions and Properties

The chemical reactivity and properties of "this compound" derivatives can involve interactions with proteins and potential inhibitory activity, as demonstrated by molecular docking and dynamics simulations. These interactions highlight the compound's biological relevance and potential therapeutic applications (Wu et al., 2022).

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activity. Proper handling and disposal procedures should be followed when working with this compound to minimize risks.